Cas no 1352511-67-1 (Cyclobutyl-[5-(4,5-dihydro-3H-pyrrol-2-yl)-pyridin-2-yl]-carbamic acid tert-butyl ester)

• Product name: Cyclobutyl-[5-(4,5-dihydro-3H-pyrrol-2-yl)-pyridin-2-yl]-carbamic acid tert-butyl ester
• CAS No: 1352511-67-1
• MF: C₁₈H₂₅N₃O₂
• MW: 315.410004377365
• CID: 5217854

Cyclobutyl-[5-(4,5-dihydro-3H-pyrrol-2-yl)-pyridin-2-yl]-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclobutyl-[5-(4,5-dihydro-3H-pyrrol-2-yl)-pyridin-2-yl]-carbamic acid tert-butyl ester
• tert-Butyl cyclobutyl(5-(3,4-dihydro-2H-pyrrol-5-yl)pyridin-2-yl)carbamate

• Inchi： 1S/C18H25N3O2/c1-18(2,3)23-17(22)21(14-6-4-7-14)16-10-9-13(12-20-16)15-8-5-11-19-15/h9-10,12,14H,4-8,11H2,1-3H3
• InChI Key： MLYXUDUSMHCLHE-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(C1CCC1)C1=NC=C(C2=NCCC2)C=C1

Additional information on Cyclobutyl-[5-(4,5-dihydro-3H-pyrrol-2-yl)-pyridin-2-yl]-carbamic acid tert-butyl ester

Cyclobutyl-[5-(4,5-dihydro-3H-pyrrol-2-yl)-pyridin-2-yl]-carbamic acid tert-butyl ester (CAS No. 1352511-67-1): A Comprehensive Overview in Modern Chemical Biology

The compound Cyclobutyl-[5-(4,5-dihydro-3H-pyrrol-2-yl)-pyridin-2-yl]-carbamic acid tert-butyl ester, identified by its CAS number 1352511-67-1, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their structural complexity and biological activity. The presence of both cyclobutyl and pyridine rings, coupled with a pyrrole moiety, creates a unique scaffold that is conducive to diverse interactions with biological targets.

Recent advancements in drug discovery have highlighted the importance of multicomponent reactions and the synthesis of complex molecular architectures. The Cyclobutyl-[5-(4,5-dihydro-3H-pyrrol-2-yl)-pyridin-2-yl]-carbamic acid tert-butyl ester structure exemplifies how such scaffolds can be leveraged to develop novel therapeutic agents. The tert-butyl ester functionality not only serves as a protecting group but also contributes to the overall solubility and stability of the molecule, making it an attractive candidate for further pharmacological exploration.

In the context of modern chemical biology, the investigation of small molecules like Cyclobutyl-[5-(4,5-dihydro-3H-pyrrol-2-yl)-pyridin-2-yl]-carbamic acid tert-butyl ester has been instrumental in uncovering new mechanisms of action and identifying potential therapeutic targets. The pyrrole ring, in particular, is known for its ability to interact with various biological receptors and enzymes, making it a key component in the design of bioactive molecules. Studies have shown that pyrrole derivatives can exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The cyclobutyl moiety adds an additional layer of complexity to the molecule, influencing its conformational flexibility and binding affinity. This structural feature has been exploited in the development of ligands that target specific protein receptors with high selectivity. The combination of these structural elements makes Cyclobutyl-[5-(4,5-dihydro-3H-pyrrol-2-yl)-pyridin-2-yl]-carbamic acid tert-butyl ester a promising candidate for further investigation in medicinal chemistry.

Recent research has also focused on the synthesis of novel derivatives of this compound to enhance their biological activity and reduce potential side effects. Techniques such as combinatorial chemistry and high-throughput screening have been employed to rapidly generate libraries of related compounds for testing. These approaches have led to the identification of several potent analogs with improved pharmacokinetic profiles.

The role of computational chemistry in the design and optimization of such molecules cannot be overstated. Advanced computational methods, including molecular dynamics simulations and quantum mechanical calculations, have been used to predict the binding modes of Cyclobutyl-[5-(4,5-dihydro-3H-pyrrol-2-yl)-pyridin-2-yl]-carbamic acid tert-butyl ester to biological targets. These studies provide valuable insights into the interactions between the compound and its intended receptors, guiding the development of more effective therapeutic agents.

In conclusion, Cyclobutyl-[5-(4,5-dihydro-3H-pyrrol-2-yl)-pyridin-2-yl]-carbamic acid tert-butyl ester (CAS No. 1352511-67-1) represents a significant advancement in the field of chemical biology. Its unique structural features and demonstrated biological activity make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in the development of next-generation therapeutics.